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Compound of Interest

Compound Name: Strontium

Cat. No.: B1235701

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
data for the element Strontium (Sr). The information is presented in a structured format to
facilitate easy reference and comparison, catering to the needs of researchers, scientists, and
professionals in drug development. This document includes detailed experimental protocols for
key analytical procedures and visual representations of important workflows and signaling
pathways involving strontium.

Physical and Chemical Data

The fundamental physical and chemical properties of strontium are summarized in the tables
below.

Table 1: General and Atomic Properties of Strontium
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Property Value
Name Strontium
Symbol Sr

Atomic Number 38[1][2][3]

Standard Atomic Weight

87.62[1][4][5]

Electron Configuration

[Kr] 5s2[4][6][7]

Group

2 (Alkaline Earth Metal)[6][8]

Period

5[6][8]

Oxidation State

+2[3][6][9]

Electronegativity (Pauling Scale)

0.95[4][8]

lonization Energies

1st: 549.5 kJ/mol, 2nd: 1064.2 kd/mol[4]

Atomic Radius 215 pm
lonic Radius (Srz*) 118 pm[3]
Van der Waals Radius 249 pm

Table 2: Physical Properties of Strontium
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Property Value

Appearance Silvery-white, yellowish metallic element[1]
State at 20°C Solid[2][10]

Melting Point 777 °C (1050 K)[1][2][4][11][12]
Boiling Point 1382 °C (1655 K)[1][4][11][12]
Density 2.64 g/cm3[1][8][9]

Molar Heat Capacity 26.4 J/(mol-K)

Heat of Fusion 7.43 kd/mol

Heat of Vaporization 136.9 kJ/mol

Thermal Conductivity 35.4 W/(m-K)[1]

Electrical Resistivity 132 nQ:m (at 20 °C)[1]
Magnetic Ordering Paramagnetic[4]

Hardness (Mohs scale) 1.5[4]

Table 3: Crystal Structure of Strontium

Property Value

Crystal Structure Face-centered cubic (FCC)[1][13]
Space Group Fm-3m[11][14]

Lattice Constant a =608.5 pm[1]

Table 4: Isotopes of Strontium

Strontium has four naturally occurring, stable isotopes. In addition, several radioactive
isotopes are known, with °°Sr being of significant interest due to its presence in nuclear fallout
and its use in medical applications.
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Natural Abundance

Isotope (%) Half-life Decay Mode
84Sr 0.56[15][16] Stable

863y 9.86[15][16] Stable

87Sr 7.00[15][16] Stable

88Sr 82.58[15][16] Stable

89Sr - 50.53 days B~ decay
0G5y - 28.9 years[9] 3~ decay

Experimental Protocols

This section provides detailed methodologies for key experiments related to the analysis and
characterization of strontium and its compounds.

Protocol for Qualitative Analysis of Strontium lons (Sr?*)

This protocol outlines the steps for the identification of strontium ions in an aqueous solution.

Materials:

Test solution (potentially containing Sr2+)

e Dilute Hydrochloric Acid (HCI)

o Ammonium Chloride (NH4Cl) solution

e Ammonium Hydroxide (NH2sOH) solution

e Ammonium Carbonate ((NH4)2COs) solution

o Ammonium Sulfate ((NH4)2)SOa4 solution

e Dilute Acetic Acid (CHsCOOH)

e Potassium Chromate (K2CrOa) solution
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Platinum wire loop

Bunsen burner

Test tubes and rack

Centrifuge
Procedure:
e Group Precipitation:

o To 1 mL of the test solution, add a few drops of dilute HCI. If a precipitate forms, centrifuge
and separate the supernatant.

o To the supernatant, add NH4Cl and NH4OH until the solution is basic. Then, add
(NH4)2COs3 solution.

o Formation of a white precipitate indicates the possible presence of Group V cations (Ba2*,
Srz+ Cazt).

e Separation of Barium:
o Dissolve the precipitate from step 1 in dilute acetic acid.

o Add Kz2CrOa solution. A yellow precipitate of barium chromate (BaCrOa) will form if Ba2* is
present. Centrifuge and separate the supernatant for the next step.

o Confirmatory Test for Strontium:
o To the supernatant from the previous step, add (NH4)2SOa4 solution.

o The formation of a white precipitate of strontium sulfate (SrSOa4) confirms the presence of
Srz+ [17]

e Flame Test:
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o Dip a clean platinum wire loop into concentrated HCI and then into the unknown sample
(either the original solution or the precipitated strontium salt).

o Introduce the loop into the non-luminous part of a Bunsen burner flame.

o A characteristic crimson red color in the flame confirms the presence of strontium.[18]

Protocol for Strontium Carbonate Precipitation

This protocol describes the synthesis of strontium carbonate from a soluble strontium salt
solution.

Materials:

Soluble strontium salt solution (e.g., Strontium Chloride, SrCl2)

e Sodium Carbonate (NazCOs) or Ammonium Carbonate ((NH4)2CO3) solution
» Beakers

e Stirring rod

« Filtration apparatus (funnel, filter paper)

e Drying oven

« Distilled water

Procedure:

o Reaction Setup:

o In a beaker, prepare a solution of a soluble strontium salt (e.g., dissolve SrClz in distilled
water).

o In a separate beaker, prepare a solution of the precipitating agent (Na2COs or (NH4)2COs).

» Precipitation:
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o Slowly add the carbonate solution to the strontium salt solution while continuously
stirring.

o A white precipitate of strontium carbonate (SrCOs) will form immediately.[4]
» Digestion (Optional):

o To increase the particle size of the precipitate, the mixture can be gently heated (e.g., in a
water bath) for a period of time. This process, known as digestion, facilitates easier
filtration.

« Filtration and Washing:

o Filter the precipitate using a funnel and filter paper.

o Wash the precipitate several times with distilled water to remove any soluble impurities.
e Drying:

o Carefully transfer the filtered strontium carbonate to a watch glass or evaporating dish.

o Dry the precipitate in a drying oven at a temperature below the decomposition temperature
of SrCOs (decomposition begins around 1100 °C).

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key processes and
pathways involving strontium.

Experimental Workflow for Strontium Isotope Analysis

This diagram outlines the typical workflow for preparing and analyzing geological or
archaeological samples for strontium isotope ratios (87Sr/86Sr).

Sample Collection Sample Pretreatment P, q Strontium Separation Isotope Ratio Measurement i 5
(Rock, Soil, Bone, etc.) (Cleaning, Crushing) G (lon Exchange Chromatography) (MC-ICP-MS) Data Processing & Interpretation

Click to download full resolution via product page
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Caption: Workflow for Strontium Isotope Analysis.

Signaling Pathway of Strontium Ranelate in
Osteoporosis Treatment

This diagram illustrates the dual-action mechanism of strontium ranelate in the treatment of
osteoporosis, showing its effects on both osteoblasts (bone-forming cells) and osteoclasts
(bone-resorbing cells).[2][15][19][20]

Strontium Ranelate
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Caption: Strontium Ranelate's Dual Action on Bone Metabolism.

Logical Relationship of Strontium's Chemical Reactivity

This diagram provides a logical overview of the primary chemical reactions of elemental
strontium with common substances.
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Caption: Overview of Strontium's Chemical Reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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